5-Chlorobicyclo[4.2.0]octa-1,3,5-triene-7-carboxylic acid

• IUPAC Name: 5-chlorobicyclo[4.2.0]octa-1(6),2,4-triene-7-carboxylic acid
• InChI: InChI=1S/C9H7ClO2/c10-7-3-1-2-5-4-6(8(5)7)9(11)12/h1-3,6H,4H2,(H,11,12)
• InChI Key: HCKGXMWVMAMLOG-UHFFFAOYSA-N
• Canonical SMILES: C1C(C2=C1C=CC=C2Cl)C(=O)O
• Molecular Formula: C9H7ClO2
• Molecular Weight: 182.60 g/mol
• CAS RN: 1781659-28-6

Description

5-Chlorobicyclo[4.2.0]octa-1,3,5-triene-7-carboxylic acid is a chemical compound with the molecular formula C9H7ClO2. It has a molecular weight of 182.61. The IUPAC name for this compound is 5-chlorobicyclo[4.2.0]octa-1(6),2,4-triene-7-carboxylic acid.

Molecular Structure Analysis

The InChI code for 5-Chlorobicyclo[4.2.0]octa-1,3,5-triene-7-carboxylic acid is 1S/C9H7ClO2/c10-7-3-1-2-5-4-6(8(5)7)9(11)12/h1-3,6H,4H2,(H,11,12). This code provides a standard way to encode the compound’s molecular structure and can be used to generate a 3D model of the molecule.

Scientific Research Applications

Base-Induced Solvolyses and Ring-Contraction Mechanisms

Base-induced solvolyses of related bicyclic compounds have been studied, showing mechanisms involving enolization/ionization leading to various bicyclic α-oxo-acetals and subsequent hydrolysis yielding hydroxynorbornene-carboxylic acids. These reactions indicate the potential for 5-Chlorobicyclo[4.2.0]octa-1,3,5-triene-7-carboxylic acid to undergo similar transformations under base conditions, highlighting its utility in synthesizing complex organic structures (Föhlisch et al., 2001).

Polymer Synthesis via Ring-Opening Metathesis Polymerization (ROMP)

Research on the synthesis of organic and water-soluble poly(1,4-phenylenevinylenes) containing carboxyl groups through ROMP of dicarboxybicyclo[2.2.2]octa-2,5,7-triene (barrelene) monomers suggests applications for 5-Chlorobicyclo[4.2.0]octa-1,3,5-triene-7-carboxylic acid in polymer science. This method could potentially be adapted to synthesize novel luminescent polymers with carboxylic acid functionalities for various industrial and biomedical applications (Wagaman & Grubbs, 1997).

Synthesis of Disubstituted 1,2-Dicyanobenzenes and Phthalocyanines

The chemical reactivity of closely related compounds in forming disubstituted 1,2-dicyanobenzenes and their conversion to phthalocyanines underlines the synthetic versatility of bicyclic carboxylic acids. This suggests that 5-Chlorobicyclo[4.2.0]octa-1,3,5-triene-7-carboxylic acid could be employed in synthesizing novel dicyanobenzene derivatives and phthalocyanines, which are valuable for dye and pigment industry, and for constructing organic semiconductor materials (Wöhrle et al., 1993).

Photoadduct Formation and Dehydrochlorination

Studies on photoadducts of related pyrones with chloroethylenes provide insights into the potential photochemical reactions of 5-Chlorobicyclo[4.2.0]octa-1,3,5-triene-7-carboxylic acid. These reactions involve cycloaddition followed by dehydrochlorination, indicating applications in synthesizing novel organic compounds through light-induced reactions. This opens pathways for the development of new materials with unique optical properties (Shimo et al., 1987).

Electron Transfer in Aliphatic Halides

Research on the electron transfer in aliphatic halides, including chlorobicyclo compounds, demonstrates the influence of molecular structure on reductive cleavage reactions. This suggests potential applications of 5-Chlorobicyclo[4.2.0]octa-1,3,5-triene-7-carboxylic acid in studies of electron transfer mechanisms, possibly leading to novel methodologies in organic synthesis and functional material development (Uranga et al., 2006).